2-(3-(2,5-dimethylphenyl)-6-oxopyridazin-1(6H)-yl)-N-(2-methoxyphenethyl)acetamide

• IUPAC Name: 2-[3-(2,5-dimethylphenyl)-6-oxopyridazin-1-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C23H25N3O3/c1-16-8-9-17(2)19(14-16)20-10-11-23(28)26(25-20)15-22(27)24-13-12-18-6-4-5-7-21(18)29-3/h4-11,14H,12-13,15H2,1-3H3,(H,24,27)
• InChI Key: FJDOMQVJHLARHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=NN(C(=O)C=C2)CC(=O)NCCC3=CC=CC=C3OC
• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol

Description

2-(3-(2,5-dimethylphenyl)-6-oxopyridazin-1(6H)-yl)-N-(2-methoxyphenethyl)acetamide is a useful research compound. Its molecular formula is C23H25N3O3 and its molecular weight is 391.471. The purity is usually 95%.
BenchChem offers high-quality 2-(3-(2,5-dimethylphenyl)-6-oxopyridazin-1(6H)-yl)-N-(2-methoxyphenethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-(2,5-dimethylphenyl)-6-oxopyridazin-1(6H)-yl)-N-(2-methoxyphenethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Aspects and Properties

Research on similar acetamide derivatives has provided insights into their structural properties and potential applications. For instance, studies on chloroacetamides, such as alachlor and metazachlor, emphasize their role as herbicides, indicating a broader chemical utility in agricultural science (Weisshaar & Böger, 1989). Additionally, the structural study of amide-containing isoquinoline derivatives reveals their ability to form gels and crystalline structures upon treatment with various acids, highlighting their significance in material science and chemical engineering (Karmakar, Sarma, & Baruah, 2007).

Biological Activity and Applications

Several studies have investigated the biological activities of acetamide derivatives, showcasing their potential in medical and pharmaceutical research. For example, research on pyridazinone derivatives demonstrates their analgesic and antinociceptive activities, suggesting their utility in developing pain management therapies (Doğruer et al., 2000; Doğruer & Şahin, 2003). Additionally, novel pyridazinone derivatives have been evaluated as butyrylcholinesterase inhibitors, indicating their potential role in treating Alzheimer's disease (Dundar et al., 2019).